Cas no 85179-91-5 (1,1-CYCLOHEXANEDIACETIC ACID, 4-METHYL-)

• Product Name: 1,1-CYCLOHEXANEDIACETIC ACID, 4-METHYL-
• CAS No: 85179-91-5
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 3176798
• PubChem ID: 458125
• Update Time: 2025-04-21

1,1-CYCLOHEXANEDIACETIC ACID, 4-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,1-CYCLOHEXANEDIACETIC ACID, 4-METHYL-
• Oprea1_395873
• 4-Methyl-1,1-cyclohexanediacetic acid
• 2,2'-(4-Methylcyclohexane-1,1-diyl)diacetic acid
• 85179-91-5
• SR-01000316918
• HMS1680N11
• SCHEMBL2870420
• AKOS000511675
• 668-163-6
• 2-[1-(carboxymethyl)-4-methyl-cyclohexyl]acetic acid
• Oprea1_598201
• SR-01000316918-1

• Inchi： 1S/C11H18O4/c1-8-2-4-11(5-3-8,6-9(12)13)7-10(14)15/h8H,2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： OUPWULBQQGPQFX-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(=O)O)CCC(C)CC1)=O

Computed Properties

• Exact Mass: 214.12050905Da
• Monoisotopic Mass: 214.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų